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Compound of Interest

Compound Name: GLP-1 (7-37) acetate

Cat. No.: B13654919

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glucagon-like peptide-1 (7-37) (GLP-1 (7-37)) is a 31-amino acid peptide hormone that plays a

critical role in glucose homeostasis.[1][2] It is an incretin hormone released from the L-cells of

the intestine in response to food intake. GLP-1 (7-37) potentiates glucose-stimulated insulin

secretion from pancreatic β-cells, inhibits glucagon release, slows gastric emptying, and

reduces appetite. Due to these glucoregulatory effects, GLP-1 (7-37) and its analogues are of

significant interest in the research and development of therapeutics for type 2 diabetes and

obesity.

These application notes provide detailed protocols for the proper dissolution and storage of

GLP-1 (7-37) acetate to ensure its stability and biological activity for in vitro and in vivo studies.
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Property Value

Molecular Formula C₁₅₁H₂₂₈N₄₀O₄₇

Molecular Weight ~3355.7 g/mol (as free base)

Appearance White lyophilized powder

Purity ≥95%

Note: The exact molecular weight may vary slightly between batches due to the acetate salt

form and water content. Refer to the manufacturer's certificate of analysis for the specific batch.

Solubility Data
The solubility of GLP-1 (7-37) acetate is highly dependent on the solvent and pH. The peptide

has a tendency to aggregate in aqueous solutions, especially at neutral pH.

Solvent Concentration Method

Water 30 mg/mL
Requires sonication and

warming.[3]

Water <0.1 mg/mL
Insoluble at neutral pH without

assistance.[4]

0.1 M HCl ≥ 50 mg/mL

80% Acetic Acid/Water ≥ 10 mg/mL

DMSO < 1 mg/mL Insoluble or slightly soluble.[4]

Experimental Protocols
Protocol 1: Reconstitution of GLP-1 (7-37) Acetate for
Stock Solutions
This protocol describes the preparation of a concentrated stock solution of GLP-1 (7-37)
acetate.
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Materials:

GLP-1 (7-37) acetate (lyophilized powder)

Sterile, nuclease-free water

0.1 M Hydrochloric Acid (HCl), sterile-filtered

Sterile, low-protein binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention tips

Vortex mixer

Sonicator (optional)

Procedure:

Pre-equilibration: Allow the vial of lyophilized GLP-1 (7-37) acetate to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Solvent Selection: Based on the desired stock concentration and downstream application,

select an appropriate solvent. For a high concentration stock solution, 0.1 M HCl is

recommended. For applications sensitive to low pH, reconstitution in sterile water with

careful pH adjustment can be performed.

Reconstitution:

Carefully open the vial.

To prepare a 1 mM stock solution (assuming a molecular weight of 3355.7 g/mol ), add the

appropriate volume of solvent. For example, to 1 mg of peptide, add 298 µL of solvent.

For reconstitution in water, it is advisable to start with a small amount of 0.1 M HCl to

initially wet the peptide and then bring it to the final volume with sterile water.

Gently swirl or vortex the vial to dissolve the peptide. If necessary, sonicate the vial for

short bursts (10-20 seconds) in a water bath to aid dissolution. Avoid excessive heating.
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Aliquotting: Once the peptide is fully dissolved, aliquot the stock solution into sterile, low-

protein binding polypropylene microcentrifuge tubes in volumes suitable for single-use to

avoid repeated freeze-thaw cycles.

Storage: Store the aliquots as recommended in the storage guidelines below.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the stock solution to a working concentration for use in

cell culture experiments.

Materials:

GLP-1 (7-37) acetate stock solution (from Protocol 1)

Sterile cell culture medium or a suitable assay buffer (e.g., Hanks' Balanced Salt Solution

(HBSS) with 0.1% BSA)

Sterile, low-protein binding polypropylene tubes

Calibrated micropipettes and sterile, low-retention tips

Procedure:

Thawing: Thaw a single aliquot of the GLP-1 (7-37) acetate stock solution at room

temperature or on ice.

Serial Dilution: Perform serial dilutions of the stock solution in the appropriate sterile cell

culture medium or assay buffer to achieve the desired final concentrations for your

experiment. It is recommended to prepare fresh working solutions for each experiment.

Final Concentration: The final concentration of GLP-1 (7-37) used in cell-based assays

typically ranges from picomolar to micromolar, depending on the cell type and the specific

endpoint being measured.
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Immediate Use: Use the prepared working solutions immediately. Do not store diluted

solutions in cell culture medium for extended periods, as the stability of the peptide may be

compromised.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of GLP-1 (7-37) acetate.

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C Up to 3 years

Protect from light. Can

be shipped at room

temperature.[5]

4°C
Short-term (days to

weeks)

Stock Solution in 0.1

M HCl
-80°C Up to 1 year

Avoid repeated

freeze-thaw cycles.[5]

-20°C Up to 1 month
Avoid repeated

freeze-thaw cycles.[5]

Stability Considerations:

GLP-1 (7-37) is susceptible to aggregation and degradation in aqueous solutions. The

aggregation kinetics are highly pH-dependent.[1][2][6] At a pH of 7.5, the peptide is more prone

to forming off-pathway oligomers, which can lead to a decrease in the concentration of the

active monomeric form.[1][2][7] At a slightly more basic pH of 8.2, the aggregation follows a

more conventional nucleation-polymerization mechanism.[1][2][6]

In vivo, the half-life of native GLP-1 (7-37) is very short (1-2 minutes) due to rapid degradation

by the enzyme dipeptidyl peptidase-IV (DPP-IV) and renal clearance. DPP-IV cleaves the N-

terminal dipeptide, resulting in an inactive metabolite.[8]
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Experimental Workflow for GLP-1 (7-37) Acetate
Handling

Lyophilized Peptide Storage

Reconstitution

Stock Solution Storage

Working Solution Preparation

Store at -20°C
(Up to 3 years)

Equilibrate vial
to room temperature

Dissolve in appropriate solvent
(e.g., 0.1 M HCl)

Aliquot into single-use tubes

Store at -80°C (1 year)
or -20°C (1 month)

Thaw one aliquot

Serially dilute in
assay buffer/medium

Use immediately in experiment

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b13654919/docs?utm_src=pdf-body#application-notes-and-protocols-for-glp-1-7-37-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13654919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for dissolving and storing GLP-1 (7-37) acetate.
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Caption: Simplified GLP-1 receptor signaling pathway in pancreatic β-cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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